N-(2-bromophenyl)-3-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enamide

• IUPAC Name: N-(2-bromophenyl)-3-[1-[(2-chlorophenyl)methyl]pyrazol-4-yl]-2-cyanoprop-2-enamide
• InChI: InChI=1S/C20H14BrClN4O/c21-17-6-2-4-8-19(17)25-20(27)16(10-23)9-14-11-24-26(12-14)13-15-5-1-3-7-18(15)22/h1-9,11-12H,13H2,(H,25,27)
• InChI Key: WFTWHDYQVLVZQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C=N2)C=C(C#N)C(=O)NC3=CC=CC=C3Br)Cl
• Molecular Formula: C20H14BrClN4O
• Molecular Weight: 441.7 g/mol

Description

N-(2-bromophenyl)-3-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C20H14BrClN4O and its molecular weight is 441.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to N-(2-bromophenyl)-3-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enamide have been synthesized and characterized, demonstrating the chemical versatility and reactivity of such molecules. For instance, the synthesis and characterization of 3-(4-Bromophenyl)-2-cyanoprop-2-enethioamide and its derivatives showcase the potential for creating a wide range of chemical entities with varying functional groups and properties (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011). This research underscores the importance of synthetic chemistry in developing novel compounds for further biological and materials science applications.

Antimicrobial and Antipathogenic Activities

The structural motif present in the compound of interest has been linked to antimicrobial and antipathogenic activities. Research on thiourea derivatives, including compounds with bromophenyl and chlorophenyl substituents, has shown significant activity against bacterial strains, highlighting the potential of such compounds in developing new antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011).

Material Science Applications

In the realm of materials science, compounds containing cyano and pyrazole groups have been utilized in the synthesis of polymers and other materials with specific properties. For example, aromatic polyamides and polyimides containing pendent pyrazole rings with amino and cyano groups have been prepared, showing solubility in various organic solvents and thermal stability, which could be relevant for high-performance materials (Kim et al., 2016).